6-piperidin-1-yl-1H-pyrimidin-4-one

• IUPAC Name: 6-piperidin-1-yl-1H-pyrimidin-4-one
• InChI: InChI=1S/C9H13N3O/c13-9-6-8(10-7-11-9)12-4-2-1-3-5-12/h6-7H,1-5H2,(H,10,11,13)
• InChI Key: RVKOIMLSOVWSJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=O)N=CN2
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol

Description

The compound with the identifier 6-piperidin-1-yl-1H-pyrimidin-4-one is a chemical substance listed in the PubChem database. This compound is used in various scientific research applications and has unique properties that make it valuable in different fields.

Preparation Methods

The preparation methods for 6-piperidin-1-yl-1H-pyrimidin-4-one involve specific synthetic routes and reaction conditions. One common method includes the synthesis of the compound through a series of chemical reactions that involve the use of specific reagents and catalysts. Industrial production methods may vary, but they generally involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

6-piperidin-1-yl-1H-pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the formation of substituted compounds.

Scientific Research Applications

6-piperidin-1-yl-1H-pyrimidin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a starting material for the synthesis of other compounds. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it could be investigated for its potential therapeutic effects or as a diagnostic tool. In industry, it may be used in the production of materials or as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 6-piperidin-1-yl-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the observed effects of the compound.

Comparison with Similar Compounds

6-piperidin-1-yl-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with similar chemical structures or functional groups The comparison can be based on various factors such as chemical reactivity, biological activity, and industrial applications